[6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone

• IUPAC Name: [6-(ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H23N3O/c1-3-13-7-5-6-10-18(13)15(19)12-8-9-14(16-4-2)17-11-12/h8-9,11,13H,3-7,10H2,1-2H3,(H,16,17)
• InChI Key: SAMRSUNMKNLUSL-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C(C=C2)NCC
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

[6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone, also known as EPPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. EPPM is a synthetic compound that is structurally similar to other compounds that have been used in the development of drugs for various medical conditions. In

Mechanism of Action

The mechanism of action of [6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone is not yet fully understood, but it is believed to act on specific receptors in the brain and other tissues. [6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone has been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation. It may also have an effect on other neurotransmitter systems, such as the serotonin and norepinephrine systems.
Biochemical and Physiological Effects:
[6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone has been shown to have a range of biochemical and physiological effects in laboratory studies. It has been shown to increase the release of dopamine and other neurotransmitters, which may have implications for the treatment of neurological disorders. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of [6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone is its structural similarity to other compounds that have been used in the development of drugs for various medical conditions. This makes it an attractive target for further research. However, there are also limitations to its use in laboratory experiments. [6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone is a synthetic compound that may have different properties than naturally occurring compounds. Additionally, its effects on biological systems may be complex and difficult to study.

Future Directions

There are many potential future directions for research on [6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone. One area of focus could be on its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of focus could be on its potential use in the treatment of cancer. Additionally, further research could be done to better understand its mechanism of action and its effects on biological systems.

Synthesis Methods

[6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone can be synthesized through a multistep process involving the reaction of 2-ethylpiperidine with 3-pyridinecarboxaldehyde, followed by the addition of ethylamine and subsequent reduction with sodium borohydride. The final product is purified through a series of recrystallization steps to obtain a high-purity compound suitable for use in research.

Scientific Research Applications

[6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. Its structural similarity to other compounds that have been used in the development of drugs for various medical conditions makes it an attractive target for further research. [6-(Ethylamino)pyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease, as well as in the treatment of cancer.